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Cat. No.: B1662404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimidox is a compound with relevance in biomedical research, particularly in the fields of

oncology and cell biology. However, the name "Trimidox" can be ambiguous, referring to two

distinct substances. One is a veterinary antibacterial agent combining Trimethoprim and

Sulfadoxine.[1][2] The second, and the focus of these application notes, is the ribonucleotide

reductase inhibitor with the CAS Number 95933-74-7.[3][4][5] This document pertains

exclusively to the latter, a compound investigated for its potential as an anticancer agent.

Trimidox (N,3,4,5-tetrahydroxy-benzenecarboximidamide) is a specific inhibitor of

ribonucleotide reductase (RNR).[3][5] RNR is a critical enzyme responsible for the conversion

of ribonucleotides to deoxyribonucleotides, a rate-limiting step in the synthesis of DNA.[6] By

inhibiting this enzyme, Trimidox disrupts DNA synthesis and repair, leading to cell cycle arrest

and apoptosis, particularly in rapidly proliferating cells like cancer cells.[6][7] Its mechanism of

action makes it a valuable tool for studying DNA replication and for investigating novel cancer

therapeutics.

These application notes provide a detailed protocol for the preparation of a Trimidox stock

solution using Dimethyl Sulfoxide (DMSO), a common solvent for water-insoluble compounds

in biological research.
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Data Presentation
A summary of the key quantitative data for Trimidox (CAS 95933-74-7) is presented in the

table below for easy reference.

Property Value Reference(s)

CAS Number 95933-74-7 [3][4][5]

Molecular Formula C₇H₈N₂O₄ [3][5]

Molecular Weight 184.2 g/mol [3][4][5]

Appearance Crystalline solid

Purity ≥98%

Solubility in DMSO Approx. 25 mg/mL [8][9]

Solubility in DMF Approx. 20 mg/mL [1][4]

Storage Temperature -20°C [4]

Stability
≥ 4 years (when stored

properly)

Experimental Protocols
Protocol 1: Preparation of a 10 mM Trimidox Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Trimidox in DMSO. The

concentration can be adjusted based on experimental needs and the solubility limit.

Materials:

Trimidox (CAS 95933-74-7), crystalline solid

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Trimidox to room temperature to

prevent condensation of moisture onto the compound.

Weighing Trimidox: Carefully weigh out 1.842 mg of Trimidox powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing

the Trimidox powder.

Dissolving Trimidox: Close the tube tightly and vortex thoroughly until the Trimidox is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Working Solution Preparation: For cell culture experiments, the DMSO stock solution should

be diluted with the appropriate aqueous buffer or cell culture medium to the final desired

concentration. Note that Trimidox is sparingly soluble in aqueous buffers.

Safety Precautions:

Trimidox should be handled as a hazardous material.

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling the compound and its solutions.

Work in a well-ventilated area or a chemical fume hood.

Refer to the product's Safety Data Sheet (SDS) for complete safety information.[8]
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Visualizations
Trimidox Mechanism of Action
The following diagram illustrates the signaling pathway through which Trimidox inhibits

ribonucleotide reductase and induces apoptosis.
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Caption: Trimidox inhibits RNR, leading to apoptosis via p53 and JNK pathways.
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Experimental Workflow for Stock Solution Preparation
This diagram outlines the workflow for preparing a Trimidox stock solution.

Workflow for Trimidox Stock Solution Preparation
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Caption: Step-by-step workflow for preparing Trimidox stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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